N-(4-(2-((2-methoxybenzyl)amino)-2-oxoethyl)thiazol-2-yl)benzamide

• IUPAC Name: N-[4-[2-[(2-methoxyphenyl)methylamino]-2-oxoethyl]-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C20H19N3O3S/c1-26-17-10-6-5-9-15(17)12-21-18(24)11-16-13-27-20(22-16)23-19(25)14-7-3-2-4-8-14/h2-10,13H,11-12H2,1H3,(H,21,24)(H,22,23,25)
• InChI Key: IUYCQUXIPMWVOT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNC(=O)CC2=CSC(=N2)NC(=O)C3=CC=CC=C3
• Molecular Formula: C20H19N3O3S
• Molecular Weight: 381.4 g/mol

Description

N-(4-(2-((2-methoxybenzyl)amino)-2-oxoethyl)thiazol-2-yl)benzamide, also known as MTA, is a synthetic compound that has been extensively studied for its potential applications in scientific research. MTA is a thiazole-based compound that has shown promising results in various research fields, including cancer research and neuroscience.

Scientific Research Applications

N-(4-(2-((2-methoxybenzyl)amino)-2-oxoethyl)thiazol-2-yl)benzamide has been extensively studied for its potential applications in scientific research. One of the primary areas of research has been in cancer research. Studies have shown that N-(4-(2-((2-methoxybenzyl)amino)-2-oxoethyl)thiazol-2-yl)benzamide has anti-tumor properties and can inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells.
N-(4-(2-((2-methoxybenzyl)amino)-2-oxoethyl)thiazol-2-yl)benzamide has also been studied for its potential applications in neuroscience. Studies have shown that N-(4-(2-((2-methoxybenzyl)amino)-2-oxoethyl)thiazol-2-yl)benzamide can improve cognitive function and memory in animal models of Alzheimer's disease. N-(4-(2-((2-methoxybenzyl)amino)-2-oxoethyl)thiazol-2-yl)benzamide has also been shown to have neuroprotective properties and can protect against neuronal damage caused by oxidative stress.

Mechanism of Action

The exact mechanism of action of N-(4-(2-((2-methoxybenzyl)amino)-2-oxoethyl)thiazol-2-yl)benzamide is not fully understood. However, studies have shown that N-(4-(2-((2-methoxybenzyl)amino)-2-oxoethyl)thiazol-2-yl)benzamide can inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in gene expression and cell growth. By inhibiting HDAC activity, N-(4-(2-((2-methoxybenzyl)amino)-2-oxoethyl)thiazol-2-yl)benzamide can regulate gene expression and inhibit the growth of cancer cells.
Biochemical and Physiological Effects:
N-(4-(2-((2-methoxybenzyl)amino)-2-oxoethyl)thiazol-2-yl)benzamide has been shown to have various biochemical and physiological effects. Studies have shown that N-(4-(2-((2-methoxybenzyl)amino)-2-oxoethyl)thiazol-2-yl)benzamide can induce apoptosis (cell death) in cancer cells and can inhibit angiogenesis (the formation of new blood vessels). N-(4-(2-((2-methoxybenzyl)amino)-2-oxoethyl)thiazol-2-yl)benzamide has also been shown to increase the levels of acetylated histones, which play a role in gene expression.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(4-(2-((2-methoxybenzyl)amino)-2-oxoethyl)thiazol-2-yl)benzamide in lab experiments is its specificity for HDAC inhibition. N-(4-(2-((2-methoxybenzyl)amino)-2-oxoethyl)thiazol-2-yl)benzamide has been shown to selectively inhibit HDAC1 and HDAC2, which are enzymes that play a role in cancer cell growth. However, one of the limitations of using N-(4-(2-((2-methoxybenzyl)amino)-2-oxoethyl)thiazol-2-yl)benzamide is its potential toxicity. Studies have shown that N-(4-(2-((2-methoxybenzyl)amino)-2-oxoethyl)thiazol-2-yl)benzamide can cause liver toxicity in animal models, which may limit its use in clinical settings.

Future Directions

There are several future directions for research on N-(4-(2-((2-methoxybenzyl)amino)-2-oxoethyl)thiazol-2-yl)benzamide. One area of research is in the development of N-(4-(2-((2-methoxybenzyl)amino)-2-oxoethyl)thiazol-2-yl)benzamide derivatives that have improved specificity and reduced toxicity. Another area of research is in the development of N-(4-(2-((2-methoxybenzyl)amino)-2-oxoethyl)thiazol-2-yl)benzamide-based therapies for cancer and neurological disorders. Additionally, further studies are needed to fully understand the mechanism of action of N-(4-(2-((2-methoxybenzyl)amino)-2-oxoethyl)thiazol-2-yl)benzamide and its potential applications in various research fields.
Conclusion:
In conclusion, N-(4-(2-((2-methoxybenzyl)amino)-2-oxoethyl)thiazol-2-yl)benzamide is a synthetic compound that has shown promising results in various research fields, including cancer research and neuroscience. N-(4-(2-((2-methoxybenzyl)amino)-2-oxoethyl)thiazol-2-yl)benzamide has been shown to have anti-tumor properties, improve cognitive function, and have neuroprotective properties. While N-(4-(2-((2-methoxybenzyl)amino)-2-oxoethyl)thiazol-2-yl)benzamide has advantages as a specific HDAC inhibitor, it also has limitations due to potential toxicity. Future research on N-(4-(2-((2-methoxybenzyl)amino)-2-oxoethyl)thiazol-2-yl)benzamide and its derivatives may lead to the development of novel therapies for cancer and neurological disorders.